N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-phenyloxalamide
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Overview
Description
Scientific Research Applications
Research Applications
Receptor Ligand Potential :
- Compounds structurally related to N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-phenyloxalamide have been identified as promising α1 receptor antagonists and potent 5-HT1AR agonists, suggesting potential applications in developing selective ligands for these receptors (Franchini et al., 2014).
- Similar compounds have shown neuroprotective activity and potent antinociceptive activity, indicating potential for pain control applications (Franchini et al., 2017).
Synthetic Intermediate Applications :
- Certain derivatives, such as 1,4-dioxaspiro[4.5]decan-8-one, have been widely used in synthesizing organic chemicals, including pharmaceutical intermediates, liquid crystals, and insecticides (Zhang Feng-bao, 2006).
- Research has been conducted on the synthesis and characterization of various metal complexes of compounds containing the 1,4-dioxaspiro[4.5]decan-2-ylmethyl structure, which could have applications in coordination chemistry and material sciences (Canpolat & Kaya, 2004).
Pharmacological Applications :
- Studies have identified the potential of compounds related to this compound in modulating opioid and non-opioid analgesia, which could be valuable in the development of new analgesic drugs (Franchini et al., 2016).
Phase Equilibrium Studies :
- The compound has been included in studies of phase equilibria in systems involving "protected glycerol", which can contribute to the design of alternative reactions and extraction/separation processes in chemical engineering (Melo et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N'-phenyloxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c20-15(16(21)19-13-7-3-1-4-8-13)18-11-14-12-22-17(23-14)9-5-2-6-10-17/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,18,20)(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPMIITXBYOARBP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OCC(O2)CNC(=O)C(=O)NC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.